Cas no 1251672-18-0 (6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide)

6-(3-{(5-Bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide is a chemically synthesized small molecule featuring a pyrrolidine core substituted with a brominated hydroxyphenyl group and a pyridine carboxamide moiety. This compound exhibits potential as an intermediate or pharmacologically active agent due to its structural complexity, which allows for selective interactions with biological targets. The presence of the bromo and hydroxy groups enhances its reactivity and binding affinity, while the cyclopropylamide moiety contributes to metabolic stability. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry research, particularly in the development of receptor modulators or enzyme inhibitors. The compound is characterized by high purity and reproducibility, ensuring reliability in experimental settings.
6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide structure
1251672-18-0 structure
Product Name:6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
CAS No:1251672-18-0
MF:C20H23BrN4O2
MW:431.326223611832
CID:6360193
PubChem ID:49667926
Update Time:2025-05-28

6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
    • 6-[3-[(5-bromo-2-hydroxyphenyl)methylamino]pyrrolidin-1-yl]-N-cyclopropylpyridine-3-carboxamide
    • 6-{3-[(5-bromo-2-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-cyclopropylnicotinamide
    • 6-(3-((5-bromo-2-hydroxybenzyl)amino)pyrrolidin-1-yl)-N-cyclopropylnicotinamide
    • AKOS021969559
    • 1251672-18-0
    • F3407-0361
    • 6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
    • Inchi: 1S/C20H23BrN4O2/c1-24(17-10-14(21)3-6-18(17)26)16-8-9-25(12-16)19-7-2-13(11-22-19)20(27)23-15-4-5-15/h2-3,6-7,10-11,15-16,26H,4-5,8-9,12H2,1H3,(H,23,27)
    • InChI Key: XWYSPRMVYDQXIX-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCC(N(C3=CC(Br)=CC=C3O)C)C2)=CC=C1C(NC1CC1)=O

Computed Properties

  • Exact Mass: 430.10044g/mol
  • Monoisotopic Mass: 430.10044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.5Ų

6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-0361-2μmol
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3407-0361-5μmol
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3407-0361-10μmol
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3407-0361-20μmol
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3407-0361-1mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
1mg
$54.0 2023-09-10
Life Chemicals
F3407-0361-2mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
2mg
$59.0 2023-09-10
Life Chemicals
F3407-0361-3mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
3mg
$63.0 2023-09-10
Life Chemicals
F3407-0361-4mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
4mg
$66.0 2023-09-10
Life Chemicals
F3407-0361-5mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
5mg
$69.0 2023-09-10
Life Chemicals
F3407-0361-10mg
6-(3-{[(5-bromo-2-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide
1251672-18-0
10mg
$79.0 2023-09-10

Additional information on 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide

Research Briefing on 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide (CAS: 1251672-18-0)

In recent years, the compound 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide (CAS: 1251672-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and pyridine scaffold, has shown promising potential in targeting specific biological pathways, making it a subject of extensive investigation for therapeutic applications.

The primary focus of current research revolves around the compound's mechanism of action and its efficacy in modulating key cellular processes. Recent studies have highlighted its role as a potent inhibitor of certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. The bromo-hydroxyphenyl moiety and the cyclopropylcarboxamide group are believed to contribute to its high binding affinity and selectivity, as demonstrated in in vitro and in vivo models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers elucidated the crystal structure of the compound bound to its target kinase. The study revealed critical interactions between the compound's functional groups and the kinase's active site, providing a structural basis for its inhibitory activity. These insights are instrumental in guiding further optimization efforts to enhance its pharmacokinetic properties and reduce off-target effects.

In addition to its kinase inhibitory properties, recent preclinical trials have explored the compound's potential in addressing neurodegenerative diseases. Preliminary data suggest that it may modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's disease. However, further validation in animal models is required to confirm these findings and assess its safety profile.

Despite these advancements, challenges remain in the development of 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its transition into clinical trials.

In conclusion, 6-(3-{(5-bromo-2-hydroxyphenyl)methylamino}pyrrolidin-1-yl)-N-cyclopropylpyridine-3-carboxamide represents a promising candidate in the realm of targeted therapy. Its multifaceted biological activities and well-characterized mechanism of action position it as a valuable tool for both basic research and drug development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the unmet medical needs in various disease areas.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.